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Compound of Interest

Compound Name: Z-Hyp-OMe

Cat. No.: B554447 Get Quote

Z-Hyp-OMe is a derivative of the amino acid hydroxyproline, where the amine is protected by a

benzyloxycarbonyl (Z) group and the carboxylic acid is esterified with a methyl group.[1] It

serves as a crucial building block in peptide synthesis and as a biochemical reagent for life

science research.[2]

General Properties
Property Value Reference(s)

Synonyms

N-Cbz-4-trans-hydroxy-L-

proline Methyl Ester,

(2S,4R)-1-Benzyl 2-Methyl 4-

hydroxypyrrolidine-1,2-

dicarboxylate

[1][3][4]

CAS Number 64187-48-0 [2][3][4]

Molecular Formula C₁₄H₁₇NO₅ [1][2][3]

Molecular Weight 279.29 g/mol [2][3]

Appearance Viscous Liquid, Syrup [2][3]

Color Colorless to light yellow [2]

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b554447?utm_src=pdf-interest
https://www.benchchem.com/product/b554447?utm_src=pdf-body
https://www.peptide.com/product/z-hyp-ome-64187-48-0/
https://www.medchemexpress.com/z-hyp-ome.html
https://www.peptide.com/product/z-hyp-ome-64187-48-0/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Z-HYP-OMe
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Z-HYP-OMe
https://www.peptide.com/product/z-hyp-ome-64187-48-0/
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.medchemexpress.com/z-hyp-ome.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Boiling Point 422.8 ± 45.0 °C (Predicted) [3]

Density 1.313 g/cm³ (Predicted) [3]

Storage Temperature

Keep in dark place, Sealed in

dry, Room Temperature; Pure

form: -20°C

[2][3]

Solubility Profile
Solvent Solubility Reference(s)

DMSO ≥ 100 mg/mL (358.05 mM) [2]

Chloroform Soluble [3]

Dichloromethane Soluble [3]

Ethyl Acetate Soluble [3]

Acetone Soluble [3]

Experimental Protocols
This section details the standard methodologies for determining the key physical properties of

Z-Hyp-OMe.

Determination of Melting Point
The melting point of a substance is the temperature range over which it changes state from

solid to liquid. For compounds that are viscous liquids or syrups at room temperature, this

protocol would be adapted for a freezing point determination or used for solid derivatives. The

capillary method is a standard technique for crystalline solids.[5][6]

Protocol:

Sample Preparation: Ensure the sample is completely dry.[7] A small amount of the

powdered solid is introduced into a capillary tube, which is sealed at one end.[8][9] The tube

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.medchemexpress.com/z-hyp-ome.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5203569.htm
https://www.benchchem.com/product/b554447?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is tapped gently to pack the solid into the bottom, aiming for a sample height of 1-2 mm.[7][9]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (e.g., a Mel-

Temp) and attached to a thermometer.[5][8]

Heating: The sample is heated rapidly to obtain an approximate melting range.[8] The

apparatus is then allowed to cool. A second, careful determination is performed with a fresh

sample, heating slowly (approx. 2 °C/minute) as the temperature approaches the

approximate melting point.[5][8]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears, and the temperature at which the entire sample becomes a transparent liquid.

This range is the melting point.[5][7]
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Sample Preparation

Measurement

Result

Obtain dry, solid sample

Load sample into capillary tube (1-2 mm)

Place tube in heating apparatus

Heat rapidly for approximate range

Cool apparatus

Use new sample and heat slowly (2°C/min) near expected MP

Observe and record T_initial (first liquid)

Record T_final (all liquid)

Report Melting Point Range (T_initial - T_final)
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Preparation

Measurement

Calculation

Prepare solution of known
concentration (c in g/mL)

Warm up polarimeter (10 min)

Fill cell (length l in dm)
with pure solvent

Calibrate instrument to zero

Fill cell with sample solution

Measure observed rotation (α)

Calculate Specific Rotation:
[α] = α / (l * c)
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Solution Preparation

Phase Separation

Analysis & Result

Add excess solute to a
known volume of solvent

Seal and agitate at constant
temperature until equilibrium

Allow solid to settle or centrifuge

Carefully collect supernatant

Filter supernatant (e.g., 0.22μm filter)

Determine concentration of
solute in the filtrate

Report solubility in mg/mL
or mol/L at specified temp.
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Reactants

Reagents Process Product

Z-Amino Acid
(e.g., Z-Asp(OMe)-OH)

Activation

Amino Acid Ester
(e.g., H-Val-OMe)

Coupling

EDC (Carbodiimide)

Oxyma/HOBt
(Additive)

Base (e.g., DIEA)

Active Ester Intermediate Z-Dipeptide-Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Core Physical and Chemical Properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b554447#physical-
properties-of-z-hyp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b554447#physical-properties-of-z-hyp-ome
https://www.benchchem.com/product/b554447#physical-properties-of-z-hyp-ome
https://www.benchchem.com/product/b554447#physical-properties-of-z-hyp-ome
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

